![molecular formula C11H16N2OS B2578810 1-{[(3-Aminophenyl)methyl]imino}-1lambda6-thiolan-1-one CAS No. 1998324-89-2](/img/structure/B2578810.png)
1-{[(3-Aminophenyl)methyl]imino}-1lambda6-thiolan-1-one
Description
Scientific Research Applications
Tissue Engineering Applications
Recent developments in thiolated polymers have shown significant potential in tissue engineering applications. Thiolated polymers, synthesized through the effective thiolation of natural polymers like collagen and gelatin, exhibit enhanced biocompatibility and cellular mimicking properties. These hydrogel scaffolds support the proliferation and differentiation of various cell types, highlighting their application in creating three-dimensional tissue-engineered hydrogels for regenerative medicine (Gajendiran, Rhee, & Kim, 2018).
Antioxidant Properties and Applications
The synthesis and study of derivatives of phloroglucinolmethylviologen have revealed the antioxidant stability of these compounds. These synthesized compounds act as metal deactivators, leading to the deactivation of metal ions through stable complex formation. This attribute is crucial for developing antioxidant additives to oils, showcasing the application of such derivatives in enhancing the stability and performance of industrial oils (Alexanyan et al., 2019).
Pharmacological Significance
The chemical synthesis and exploration of 1,3-thiazolidin-4-ones and their derivatives have unveiled a broad spectrum of pharmacological importance. These compounds, including glitazones and rhodanines, have been identified in commercial pharmaceuticals, indicating a promising future in medicinal chemistry for treating various diseases (Santos, Jones Jr., & Silva, 2018).
Synthesis and Structural Properties
The study of novel substituted 2-trichloromethyl-3-phenyl-1,3-thiazolidin-4-ones highlights the intricate synthetic pathways and structural properties of these compounds. The formation of these derivatives through the reaction of chloral with substituted anilines followed by treatment with thioglycolic acid demonstrates the complexity and potential of thiol-based chemistry in synthesizing structurally diverse and functionally significant compounds (Issac & Tierney, 1996).
properties
IUPAC Name |
3-[[(1-oxothiolan-1-ylidene)amino]methyl]aniline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2OS/c12-11-5-3-4-10(8-11)9-13-15(14)6-1-2-7-15/h3-5,8H,1-2,6-7,9,12H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IUESDXAKVCAYIF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCS(=NCC2=CC(=CC=C2)N)(=O)C1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2E,NZ)-N-(6-chloro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-3-(3-nitrophenyl)acrylamide](/img/structure/B2578729.png)
![1-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonyl]piperidine-3-carbohydrazide](/img/structure/B2578736.png)
![(6-Phenyl-2-azaspiro[3.3]heptan-2-yl)-(4-pyrrolidin-1-ylsulfonylphenyl)methanone](/img/structure/B2578737.png)
![(3S,4S)-5-[(3S,4S)-4,10-dihydroxy-7,9-dimethoxy-3-methyl-3,4-dihydro-1H-benzo[g]isochromen-5-yl]-7,9-dimethoxy-3-methyl-3,4-dihydro-1H-benzo[g]isochromene-4,10-diol](/img/structure/B2578738.png)
![N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)-2-bromobenzamide](/img/structure/B2578742.png)
![3-{[(2,4-dichlorobenzyl)oxy]imino}-N-(3,4-dichlorophenyl)propanamide](/img/structure/B2578744.png)
